Cas no 40832-89-1 (1-(4-Chloro-2-nitrophenyl)azepane)
1-(4-Chloro-2-nitrophenyl)azepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Chloro-2-nitrophenyl)azepane
- 1-(4-chloro-2-nitro-phenyl)-hexahydro-azepine
- DTXSID201247275
- 1-(4-Chloro-2-nitrophenyl)hexahydro-1H-azepine
- 40832-89-1
-
- MDL: MFCD11039280
- Inchi: 1S/C12H15ClN2O2/c13-10-5-6-11(12(9-10)15(16)17)14-7-3-1-2-4-8-14/h5-6,9H,1-4,7-8H2
- InChI Key: SNCUCURWDFQASZ-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(Cl)C=C2[N+]([O-])=O)CCCCCC1
Computed Properties
- Exact Mass: 254.0822054g/mol
- Monoisotopic Mass: 254.0822054g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 49.1Ų
1-(4-Chloro-2-nitrophenyl)azepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735482-1g |
1-(4-Chloro-2-nitrophenyl)hexahydro-1H-azepine |
40832-89-1 | 98% | 1g |
¥1310.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735482-5g |
1-(4-Chloro-2-nitrophenyl)hexahydro-1H-azepine |
40832-89-1 | 98% | 5g |
¥5242.00 | 2024-05-14 |
1-(4-Chloro-2-nitrophenyl)azepane Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-(4-Chloro-2-nitrophenyl)azepane
Introduction to 1-(4-Chloro-2-nitrophenyl)azepane (CAS No. 40832-89-1)
1-(4-Chloro-2-nitrophenyl)azepane, identified by its Chemical Abstracts Service (CAS) number 40832-89-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This azepane derivative has garnered attention due to its structural uniqueness and potential pharmacological applications. The compound features a fused heterocyclic system, which is a hallmark of many bioactive molecules, combined with functional groups that enhance its interaction with biological targets.
The molecular structure of 1-(4-Chloro-2-nitrophenyl)azepane consists of an azepane ring linked to a phenyl group substituted with a chlorine atom at the 4-position and a nitro group at the 2-position. This arrangement imparts specific electronic and steric properties to the molecule, making it a versatile scaffold for drug discovery. The presence of both electron-withdrawing (nitro and chlorine) and electron-donating (azepane ring) groups allows for fine-tuning of its pharmacokinetic and pharmacodynamic profiles.
In recent years, there has been growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. 1-(4-Chloro-2-nitrophenyl)azepane has emerged as a promising candidate in this context. Its unique structural features make it an attractive starting point for designing molecules that can modulate various biological pathways. For instance, studies have suggested that azepane derivatives exhibit potential in the treatment of neurological disorders, pain management, and anti-inflammatory applications.
One of the most compelling aspects of 1-(4-Chloro-2-nitrophenyl)azepane is its ability to interact with specific enzymes and receptors in the body. The chloro and nitro substituents play a crucial role in determining the compound's binding affinity and selectivity. Researchers have leveraged these properties to develop analogs with enhanced potency and reduced toxicity. For example, modifications at the 4-chloro position have been shown to improve metabolic stability, while changes at the nitro group can influence receptor binding kinetics.
The synthesis of 1-(4-Chloro-2-nitrophenyl)azepane involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also allow for the introduction of additional functional groups, enabling further derivatization for tailored pharmacological effects.
Recent advancements in computational chemistry have also contributed to the study of 1-(4-Chloro-2-nitrophenyl)azepane. Molecular modeling simulations have provided valuable insights into its interactions with biological targets, helping researchers predict potential drug-like properties before experimental validation. This approach has accelerated the drug discovery pipeline, allowing for rapid screening of large libraries of compounds.
Moreover, 1-(4-Chloro-2-nitrophenyl)azepane has been explored in preclinical studies for its potential therapeutic benefits. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. The compound's ability to modulate these pathways makes it a valuable tool for understanding disease mechanisms and developing novel treatments.
The pharmaceutical industry has taken note of these promising results, leading to increased investment in research related to 1-(4-Chloro-2-nitrophenyl)azepane and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize synthetic routes, evaluate pharmacological profiles, and plan clinical trials. These endeavors hold promise for translating laboratory discoveries into viable therapeutic options for patients worldwide.
In conclusion, 1-(4-Chloro-2-nitrophenyl)azepane (CAS No. 40832-89-1) represents a significant advancement in medicinal chemistry. Its unique structure, combined with its potential biological activity, positions it as a key compound in the search for new drugs. As research continues to uncover more about its properties and applications, it is likely that this molecule will play an increasingly important role in addressing some of today's most pressing medical challenges.
40832-89-1 (1-(4-Chloro-2-nitrophenyl)azepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)